Cas no 1807165-13-4 (2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine
• CAS No: 1807165-13-4
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4895958
• Update Time: 2025-10-28

2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-5-3-12-4(2-9)6(8(10)11)7(5)13(14)15/h3,8H,2H2,1H3
• InChI Key： FBKYMCYMTMNOEH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine

2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine, identified by the CAS number 1807165-13-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule features a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a methoxy group at position 5, and a nitro group at position 4. These substituents contribute to its distinct chemical behavior and make it a valuable compound in modern chemical research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The presence of multiple functional groups in 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine enhances its versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. For instance, the nitro group at position 4 can serve as an electron-withdrawing substituent, activating the pyridine ring for further functionalization. Similarly, the methoxy group at position 5 introduces electron-donating effects, which can influence the reactivity of neighboring groups.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine typically involves multi-step organic reactions, often starting from pyridine or its derivatives. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive molecules. The chloromethyl group at position 2 can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of diverse products. Additionally, the difluoromethyl group at position 3 can act as a leaving group in certain reaction conditions, further expanding its utility.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated that 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine exhibits potential anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The unique combination of functional groups in this molecule also makes it an attractive candidate for materials science applications. For example, its electronic properties could be exploited in the development of new materials for electronic devices or sensors. Researchers are actively investigating its potential in these areas, with promising results emerging from preliminary studies.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-nitropyridine is a versatile and intriguing compound with a wide range of applications across chemistry and biology. Its complex structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern scientific research.